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Compound of Interest

Mono(2-ethyl-5-carboxypentyl)
Compound Name:
phthalate

Cat. No.: B134434

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Mono(2-ethyl-5-carboxypentyl)
phthalate (MECPP), a significant metabolite of the widely used plasticizer di(2-ethylhexyl)
phthalate (DEHP). This document delves into its chemical properties, metabolic pathways,
toxicological profile, and analytical methodologies, serving as an essential resource for
professionals in research and development.

Core Chemical Identifiers and Properties

Mono(2-ethyl-5-carboxypentyl) phthalate is a secondary, oxidized metabolite of DEHP.[1][2]
It is formed in the human body following exposure to DEHP-containing products.[1]

CAS Number: 40809-41-4[3][4][5]
Molecular Formula: C16H2006[3]

A summary of the key physicochemical properties of MECPP is presented in the table below.
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Property Value Source

Molecular Weight 308.33 g/mol [31[6]

2-[(5-carboxy-2-
IUPAC Name ethylpentyl)oxy]carbonylbenzoi  [6]

¢ acid

MECPP, Mono(5-carboxy-2-
Synonyms [71[8]
ethylpentyl) phthalate

XLogP3 2.7 [3]
Hydrogen Bond Donor Count 2 [3]
Hydrogen Bond Acceptor 6

Count

Rotatable Bond Count 10

Exact Mass 308.12598835 Da [6]
Monoisotopic Mass 308.12598835 Da [6]
Topological Polar Surface Area 101 A2 [6]
Heavy Atom Count 22

Complexity 392 [6]

Metabolic Fate of Di(2-ethylhexyl) Phthalate (DEHP)

MECPP is not used in commercial products but is a biomarker of exposure to DEHP. The
metabolic pathway from DEHP to MECPP is a multi-step process that primarily occurs in the
liver.

Mono(2-ethyl-5-carboxypentyl)
phthalate (MECPP)
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Metabolic conversion of DEHP to MECPP.
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Toxicological Profile: Endocrine Disruption

A growing body of evidence indicates that MECPP, like other DEHP metabolites, is an
endocrine-disrupting chemical (EDC). Its primary mechanism of toxicity involves interaction
with nuclear receptors, particularly the androgen receptor (AR).

Studies have shown that MECPP can bind to the ligand-binding pocket of the androgen
receptor.[1][2] This interaction can disrupt normal androgen signaling, which is crucial for the
development and function of the male reproductive system.[1][2] The binding of MECPP to the
AR is thought to be a key initiating event in the adverse reproductive outcomes associated with
DEHP exposure.[1][2]

While specific NOAEL (No-Observed-Adverse-Effect Level) and LD50 (Lethal Dose, 50%)
values for MECPP are not readily available in the reviewed literature, the focus of toxicological
assessment is often on the parent compound, DEHP. For DEHP, a NOAEL of 5.8 mg/kg bw/day
and a LOAEL (Lowest-Observed-Adverse-Effect Level) of 29 mg/kg bw/day have been
reported in rats.[9]
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Conceptual diagram of MECPP's interference with androgen receptor signaling.

Experimental Protocols
Analysis of MECPP in Human Urine by HPLC-MS/MS
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The quantification of MECPP in biological matrices, such as urine, is typically performed using
High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-
MS/MS). This method offers high sensitivity and selectivity.

1. Sample Preparation:
e Asmall volume of urine (e.g., 100-200 pL) is used for analysis.[10][11]

« To deconjugate the glucuronidated metabolites, the urine sample is treated with [3-
glucuronidase.[12]

 |sotope-labeled internal standards are added to the sample to ensure accurate
quantification.

e Solid-phase extraction (SPE) is commonly employed for sample cleanup and concentration
of the analytes.[13][14]

2. HPLC Separation:

o A C18 reversed-phase column is typically used for the chromatographic separation of
MECPP from other urinary components.[10]

o A gradient elution with a mobile phase consisting of an agueous component (e.g., water with
a small amount of acid like formic acid) and an organic component (e.g., methanol or
acetonitrile) is used.

3. MS/MS Detection:
e The mass spectrometer is operated in the negative electrospray ionization (ESI) mode.[11]

o Detection is performed using multiple reaction monitoring (MRM) for high selectivity and
sensitivity. Specific precursor and product ion transitions for MECPP and its internal standard
are monitored.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134434?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

